Cas no 2680701-27-1 (benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate)

• Product Name: benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate
• CAS No: 2680701-27-1
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5631994
• PubChem ID: 165935551
• Update Time: 2025-06-16

benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate
• 2680701-27-1
• EN300-28294386

• Inchi： 1S/C18H17N3O3/c22-17-20-15-9-6-13(10-16(15)21(17)14-7-8-14)19-18(23)24-11-12-4-2-1-3-5-12/h1-6,9-10,14H,7-8,11H2,(H,19,23)(H,20,22)
• InChI Key： YOHUIBVDVMAVNP-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(=CC=2N1C1CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.7Ų

Additional information on benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate

Introduction to Benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate (CAS No. 2680701-27-1)

Benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate, with the chemical identifier CAS No. 2680701-27-1, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of medicinal chemistry. The structural features of this molecule, including its benzodiazole core and cyclopropyl substituent, make it a subject of interest for further exploration in drug discovery.

The benzodiazole moiety is a well-studied scaffold in medicinal chemistry, known for its role in various pharmacological applications. Its ability to interact with specific biological targets has been leveraged in the development of drugs targeting neurological disorders, anxiety, and even certain types of cancer. The presence of a hydroxy group at the 2-position of the benzodiazole ring introduces additional functionality, which can influence the compound's solubility, metabolic stability, and overall bioavailability. These characteristics make Benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate a promising candidate for further investigation.

The cyclopropyl group attached to the benzodiazole core is another key feature that contributes to the compound's unique chemical profile. Cyclopropyl groups are often incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In the context of Benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate, this substituent may play a crucial role in modulating the compound's interaction with biological targets. The combination of these structural elements suggests that this compound could exhibit a range of pharmacological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like Benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate with greater accuracy. These tools have been instrumental in identifying novel drug candidates and optimizing their properties for therapeutic use. By leveraging these technologies, scientists have been able to gain insights into the molecular interactions that underpin the pharmacological effects of benzodiazole derivatives.

In addition to its structural features, the benzoyl carbamate group in Benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate contributes to its overall chemical behavior. This functional group is known for its stability and ability to participate in various chemical reactions, making it a versatile component in drug design. The presence of this group may also influence the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME).

Current research in the field of benzodiazole derivatives has focused on identifying new therapeutic applications and improving existing ones. For instance, studies have explored the potential use of benzodiazole-based compounds in treating neurological disorders such as epilepsy and Alzheimer's disease. The unique structural features of Benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate make it an attractive candidate for such investigations.

The synthesis and characterization of Benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-yl)carbamate have been subjects of interest for synthetic chemists. The development of efficient synthetic routes allows for the production of this compound in sufficient quantities for further biological testing. Advances in synthetic methodologies have enabled researchers to introduce modifications at specific positions within the molecule, thereby tailoring its properties for desired pharmacological outcomes.

The potential biological activity of Benzyl N-(1-cyclopropyl-2-hydroxy-1H-1,3-benzodiazol-6-y]carbamate has also been explored through in vitro and in vivo studies. These investigations have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, studies have examined its interaction with specific enzymes and receptors involved in neurological disorders. Such research is crucial for understanding how this compound might function within biological systems and for identifying potential side effects.

The future prospects for Benzyl N-(1-cyclopropyl -2-hydroxy - 11 , 3 -benzodi azo l - 6 - yl ) carbamate are promising given its unique structural features and potential biological activity. Further research is needed to fully elucidate its pharmacological properties and explore new therapeutic applications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in realizing these goals.

In conclusion,Benzyl N-( 11 - cyc lo prop y l - 2 - hydro x y - 11 H - 11 , 3 -benzodi azo l - 6 - yl ) carbamate ( CAS No . 268070127 - 11 ) represents an intriguing compound with significant potential in pharmaceutical research . Its structural features , including the benzodiazole core, cyclo prop y l substituent, and hydro x y group, contribute to its unique chemical profile . Ongoing research aims to explore its pharmacological activity and develop new therapeutic applications . With continued investigation , this compound may emerge as a valuable asset in addressing various medical challenges .